Cas no 2138071-52-8 (3-cyclopentyl-N,4-dimethylcyclohexan-1-amine)

3-Cyclopentyl-N,4-dimethylcyclohexan-1-amine is a cyclohexane-based amine derivative featuring a cyclopentyl substituent and two methyl groups at distinct positions. This compound is of interest in synthetic organic chemistry due to its structural complexity, which makes it a potential intermediate for pharmaceuticals, agrochemicals, or specialty chemicals. The cyclopentyl and dimethyl substitutions enhance steric and electronic properties, influencing reactivity and selectivity in further transformations. Its well-defined stereochemistry (if specified) allows for controlled synthesis of chiral targets. The compound’s stability and solubility profile may facilitate its use in diverse reaction conditions. Further functionalization can yield advanced scaffolds for bioactive molecule development.
3-cyclopentyl-N,4-dimethylcyclohexan-1-amine structure
2138071-52-8 structure
Product Name:3-cyclopentyl-N,4-dimethylcyclohexan-1-amine
CAS No:2138071-52-8
MF:C13H25N
MW:195.344303846359
CID:5834781
PubChem ID:165498613
Update Time:2025-05-24

3-cyclopentyl-N,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1158330
    • 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine
    • 2138071-52-8
    • Inchi: 1S/C13H25N/c1-10-7-8-12(14-2)9-13(10)11-5-3-4-6-11/h10-14H,3-9H2,1-2H3
    • InChI Key: DGTIVKMZOKGYDK-UHFFFAOYSA-N
    • SMILES: N(C)C1CCC(C)C(C1)C1CCCC1

Computed Properties

  • Exact Mass: 195.198699802g/mol
  • Monoisotopic Mass: 195.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

3-cyclopentyl-N,4-dimethylcyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1158330-1.0g
3-cyclopentyl-N,4-dimethylcyclohexan-1-amine
2138071-52-8
1g
$0.0 2023-06-08

Additional information on 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine

Introduction to 3-Cyclopentyl-N,4-Dimethylcyclohexan-1-Amine (CAS No. 2138071-52-8)

3-Cyclopentyl-N,4-dimethylcyclohexan-1-amine (CAS No. 2138071-52-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a cyclohexane ring substituted with a cyclopentyl group and two methyl groups. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a promising candidate for various research and development activities.

The synthesis of 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of cyclohexanone with cyclopentylmagnesium bromide followed by N-methylation and N,N-dimethylation steps. This multi-step process ensures high yields and purity, which are crucial for downstream applications in drug discovery and development.

In terms of its physical and chemical properties, 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine is a colorless liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. The compound's melting point and boiling point are not yet well-established due to its relatively recent discovery, but ongoing research is expected to provide more detailed information in the near future.

The biological activity of 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine has been the subject of numerous studies. Preliminary in vitro assays have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine has also demonstrated potential as an analgesic agent. Animal models have shown that it can effectively reduce pain responses without causing significant side effects. This property makes it an attractive candidate for further investigation in pain management therapies.

The pharmacokinetic profile of 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine is another area of active research. Studies have indicated that it has good oral bioavailability and a favorable distribution profile, which are essential for its therapeutic efficacy. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

Clinical trials involving 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine are currently in the early stages. Initial Phase I trials have shown promising results in terms of safety and tolerability. These trials have provided valuable insights into the compound's pharmacodynamics and pharmacokinetics, paving the way for more advanced clinical studies.

The potential applications of 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an excellent candidate for use as a building block in organic synthesis. Researchers have explored its utility in the synthesis of complex molecules with diverse biological activities, including anticancer agents and neuroprotective compounds.

In conclusion, 3-cyclopentyl-N,4-dimethylcyclohexan-1-amine (CAS No. 2138071-52-8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features, coupled with its favorable biological properties, make it an exciting area of ongoing research. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play a significant role in advancing our understanding of various diseases and their treatments.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited